N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-(4-ethylphenyl)-2-(4-methylphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C20H24N2O/c1-3-16-8-12-18(13-9-16)21-20(23)22-14-4-5-19(22)17-10-6-15(2)7-11-17/h6-13,19H,3-5,14H2,1-2H3,(H,21,23)
• InChI Key: NYWVDYABCQPEMP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)N2CCCC2C3=CC=C(C=C3)C
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide, also known as EPMP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. EPMP is a pyrrolidine derivative that has been shown to have unique biochemical and physiological effects, making it a promising tool for studying various biological processes.

Mechanism of Action

N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide acts as a CB1 receptor agonist, meaning that it binds to and activates the CB1 receptor. This activation leads to a range of physiological effects, including the modulation of neurotransmitter release and the regulation of various physiological processes such as pain perception and appetite.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of pain perception, and the regulation of appetite. These effects make N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide a promising tool for studying various biological processes and may have potential therapeutic applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide in lab experiments is its unique biochemical and physiological effects, which make it a promising tool for studying various biological processes. However, one limitation is that N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide is a relatively new compound and further research is needed to fully understand its potential applications and limitations.

Future Directions

There are several potential future directions for research involving N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide. One area of interest is in the development of N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide-based therapies for the treatment of various diseases such as chronic pain and anxiety. Additionally, further research is needed to fully understand the mechanism of action of N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide and its potential applications in the study of the endocannabinoid system. Finally, the development of new synthesis methods for N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide may also be of interest to researchers in the field.

Synthesis Methods

The synthesis of N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide involves the reaction of 4-ethylbenzoyl chloride with 4-methylphenylmagnesium bromide, followed by the addition of pyrrolidine. The resulting product is then purified through recrystallization to obtain pure N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide.

Scientific Research Applications

N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide has been found to have a range of potential applications in scientific research. One area of interest is in the study of the endocannabinoid system, which plays a key role in regulating various physiological processes such as pain, appetite, and mood. N-(4-ethylphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide has been shown to bind to the CB1 receptor, a key component of the endocannabinoid system, and may have potential therapeutic applications in the treatment of various diseases such as chronic pain and anxiety.